Cas no 28128-20-3 (9H-Purine-2-carboxylicacid)

• Product Name: 9H-Purine-2-carboxylicacid
• CAS No: 28128-20-3
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 251790
• PubChem ID: 17967868
• Update Time: 2025-04-19

9H-Purine-2-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2-carboxylicacid
• Purine-2-carboxylicacid (8CI)
• 7H-purine-2-carboxylic acid
• 9H-Purine-2-carboxylic acid
• puric acid
• DTXSID10591818
• SCHEMBL788098
• 28128-20-3

• Inchi： 1S/C6H4N4O2/c11-6(12)5-7-1-3-4(10-5)9-2-8-3/h1-2H,(H,11,12)(H,7,8,9,10)
• InChI Key： MXQXWJVQZHHBJV-UHFFFAOYSA-N
• SMILES： OC(C1N=CC2=C(N=CN2)N=1)=O

Computed Properties

• Exact Mass: 164.03352
• Monoisotopic Mass: 164.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 91.76